Cas no 2679949-99-4 ((2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride)

• Product Name: (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride
• CAS No: 2679949-99-4
• MF: C₇H₁₅ClFNO₂
• MW: 199.650904893875
• MDL: MFCD34186460
• CID: 5665412
• PubChem ID: 165942738
• Update Time: 2025-08-05

(2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2679949-99-4
• EN300-27712661
• (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride

• MDL： MFCD34186460
• Inchi： 1S/C7H14FNO2.ClH/c1-7(2,8)4-3-5(9)6(10)11;/h5H,3-4,9H2,1-2H3,(H,10,11);1H/t5-;/m0./s1
• InChI Key： JFDQIDOAFBRTOO-JEDNCBNOSA-N
• SMILES： Cl.FC(C)(C)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 199.0775346g/mol
• Monoisotopic Mass: 199.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride

(2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride: A Comprehensive Overview

(2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride, with the CAS number 2679949-99-4, is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group, a fluoro substituent, and a methyl group within a hexanoic acid framework. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.

The synthesis of (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride involves a multi-step process that typically includes nucleophilic substitution, reduction, and oxidation reactions. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

In terms of pharmacological properties, (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for drug development in areas such as central nervous system disorders and metabolic diseases. The presence of the fluoro group contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

Recent studies have also highlighted the potential of this compound as a building block for more complex molecules. Its versatility in undergoing various chemical transformations allows for the creation of derivatives with enhanced bioavailability and efficacy. For instance, researchers have successfully incorporated this compound into peptide libraries, demonstrating its utility in drug discovery programs.

The application of (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride extends beyond pharmacology into materials science. Its unique physical properties make it a candidate for use in polymer synthesis and nanotechnology. By incorporating this compound into polymer matrices, scientists have developed materials with improved mechanical strength and thermal stability.

In conclusion, (2S)-2-amino-5-fluoro-5-methylhexanoic acid hydrochloride is a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its continued exploration and development promise to yield innovative solutions in medicine, materials science, and beyond.